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Compound of Interest

Compound Name: Lead(II) perchlorate trihydrate

Cat. No.: B1593016 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of

lead(II) perchlorate trihydrate, with a specific focus on its molecular weight. The data

presented is compiled from authoritative chemical databases and is intended to serve as a

foundational reference for professionals engaged in research and development.

Chemical Identity and Formula
Lead(II) perchlorate trihydrate is an inorganic compound and a hydrated salt. It is recognized

for its high solubility in water and its strong oxidizing properties.

Chemical Name: Lead(II) perchlorate trihydrate

Chemical Formula: Pb(ClO₄)₂·3H₂O[1][2]

CAS Number: 13453-62-8[1][3]

The molecular structure consists of one lead(II) cation (Pb²⁺) ionically bonded to two

perchlorate anions (ClO₄⁻), and is associated with three molecules of water of hydration.

Molecular Weight Determination
The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its

constituent atoms. The accepted molecular weight for lead(II) perchlorate trihydrate is
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approximately 460.15 g/mol .[1][2][4] Minor variations in this value exist across different

sources, typically in the range of 460.14 g/mol to 460.147 g/mol , due to rounding of atomic

weights.[3][5][6]

The calculation is based on the atomic weights of lead (Pb), chlorine (Cl), oxygen (O), and

hydrogen (H).

The table below provides a comprehensive breakdown of the components contributing to the

total molecular weight of Pb(ClO₄)₂·3H₂O.

Element Symbol
Atomic Weight
( g/mol )

Atom Count
Total
Contribution (
g/mol )

Lead Pb ~207.2 1 207.2

Chlorine Cl ~35.453 2 70.906

Oxygen O ~15.999 11 175.989

Hydrogen H ~1.008 6 6.048

Total 20 ~460.143

Note: Atomic weights are based on IUPAC standard values and may vary slightly based on

isotopic composition. The total calculated value is consistent with the published molar mass of

approximately 460.15 g/mol .

Methodological Note on Molecular Weight
The determination of a compound's molecular weight, as presented, is a theoretical calculation

derived from internationally accepted standard atomic weights. These standard weights are

themselves determined empirically through advanced analytical techniques, primarily mass

spectrometry, which separates ions based on their mass-to-charge ratio.

For a stable, well-defined compound like lead(II) perchlorate trihydrate, this calculative

method is the standard and most reliable approach. Direct experimental determination for
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routine verification is generally not required unless confirming the synthesis of a novel

substance or analyzing an unknown sample.

Logical Framework for Calculation
The logical process for calculating the molecular weight is a simple summation based on the

compound's chemical formula. This relationship can be visualized as a hierarchical breakdown

from the compound to its constituent elements.

Pb(ClO₄)₂·3H₂O
(Total MW ≈ 460.15 g/mol)

Pb
(1 atom)

2 x (ClO₄)
(Perchlorate)

3 x (H₂O)
(Water)

Lead (Pb)
~207.2 g/mol

Chlorine (Cl)
~35.453 g/mol

Oxygen (O)
~15.999 g/mol

Hydrogen (H)
~1.008 g/mol

Click to download full resolution via product page

Caption: Hierarchical breakdown of Lead(II) Perchlorate Trihydrate for molecular weight

calculation.

Disclaimer: This document is for informational purposes only. Lead(II) perchlorate trihydrate
is a hazardous substance and should only be handled by trained professionals in a controlled

laboratory environment following all appropriate safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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